4-chlorobenzyl 4-nitrobenzoate

• IUPAC Name: (4-chlorophenyl)methyl 4-nitrobenzoate
• InChI: InChI=1S/C14H10ClNO4/c15-12-5-1-10(2-6-12)9-20-14(17)11-3-7-13(8-4-11)16(18)19/h1-8H,9H2
• InChI Key: GDEVFTDXWFBNLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(=O)C2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H10ClNO4
• Molecular Weight: 291.68 g/mol

Description

4-chlorobenzyl 4-nitrobenzoate, also known as CBNB, is a chemical compound that is widely used in scientific research. It is a member of the nitrobenzoate family, which is characterized by the presence of a nitro group (-NO2) and a benzoate group (-COO-) in the same molecule. CBNB is a white crystalline solid that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

• Heterocyclic Oriented Synthesis (HOS) : Compounds similar to 4-chlorobenzyl 4-nitrobenzoate are used in the synthesis of various nitrogenous heterocycles, which are crucial in drug discovery. For instance, 4-Chloro-2-fluoro-5-nitrobenzoic acid has been employed as a starting material for preparing benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides (Křupková, Funk, Soural, & Hlaváč, 2013).

Crystal Engineering and Solid-State Chemistry

• Molecular Salts and Cocrystals Formation : The synthesis of molecular salts of compounds like 2-Chloro-4-nitrobenzoic acid, a structurally similar compound, showcases the role of halogen bonds in crystal structures, emphasizing their importance in crystal engineering (Oruganti, Nechipadappu, Khade, & Trivedi, 2017).

Molecular Interaction Studies

• Molecular Interaction Analysis : The analysis of 4-chlorobenzyl 4-nitrobenzoate and related compounds can reveal insights into molecular interactions. For example, 4-Chloro-3-nitrobenzoic acid has been studied to understand solute transfer and molecular interactions in different solvents (Hart, Grover, Zettl, Koshevarova, Zhang, Dai, Acree, Sedov, Stolov, & Abraham, 2015).

Thermodynamics and Stability Analysis

• Thermal Stability of Complexes : The thermal stability of complexes containing chloronitrobenzoates, like 4-chloro-2-nitro- and 4-chloro-3-nitrobenzoates of rare earth elements, is an area of research. These studies provide insights into the thermal properties and decomposition mechanisms of such complexes (Ferenc & Walków-Dziewulska, 2001).

Coenzyme Q Biosynthesis

• Impact on Cellular Functions : 4-Nitrobenzoic acid, a related compound, has been shown to inhibit coenzyme Q biosynthesis in mammalian cells, offering a tool for studying Q deficiency and supplementation (Forsman, Sjöberg, Turunen, & Sindelar, 2010).